Cas no 1955493-65-8 (4H,5H,6H,7H-1,2oxazolo4,3-cpyridine hydrochloride)

• Product Name: 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine hydrochloride
• CAS No: 1955493-65-8
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD28895348
• CID: 4631121
• PubChem ID: 112756811
• Update Time: 2025-05-19

4H,5H,6H,7H-1,2oxazolo4,3-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-[1,2]oxazolo[4,3-c]pyridine:hydrochloride
• 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine hydrochloride
• 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine hydrochloride

• MDL： MFCD28895348
• Inchi： 1S/C6H8N2O.ClH/c1-2-7-3-5-4-9-8-6(1)5;/h4,7H,1-3H2;1H
• InChI Key： POZUIOQOBQNLMS-UHFFFAOYSA-N
• SMILES： C1NCCC2=NOC=C12.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine hydrochloride

Introduction to 4H,5H,6H,7H-1,2oxazolo[4,3-c]pyridine hydrochloride (CAS No. 1955493-65-8)

4H,5H,6H,7H-1,2oxazolo[4,3-c]pyridine hydrochloride, identified by its CAS number 1955493-65-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both oxygen and nitrogen atoms in its core structure contributes to its unique electronic properties and potential interactions with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies and potential therapeutic applications. The oxazolopyridine scaffold is particularly interesting because it can mimic the binding pockets of several enzymes and receptors, thereby serving as a versatile scaffold for drug design.

In recent years, there has been a growing interest in oxazolopyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that compounds with this core structure can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 4H,5H,6H,7H-1,2oxazolo[4,3-c]pyridine hydrochloride allows it to interact with biological targets in a manner that may lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of diseases like cancer and neurological disorders. The ability of 4H,5H,6H,7H-1,2oxazolo[4,3-c]pyridine hydrochloride to bind to these targets with high affinity suggests that it could be a valuable starting point for designing more potent and selective drugs.

Recent advancements in computational chemistry have further enhanced the understanding of how 4H,5H,6H,7H-1,2oxazolo[4,3-c]pyridine hydrochloride interacts with biological systems. Molecular docking studies have revealed that this compound can form stable complexes with several key proteins involved in disease pathways. These findings provide a strong foundation for designing derivatives with improved pharmacokinetic properties and reduced side effects.

The synthesis of 4H,5H,6H,7H-1,2oxazolo[4,3-c]pyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydrochloride salt at the end of the synthesis not only improves the compound's stability but also enhances its bioavailability. This makes it an attractive candidate for further preclinical and clinical studies.

In conclusion, 4H,, 5H,, 6H,, 7H,-1,2oxazolo[4,3-c]pyridine hydrochloride (CAS No. 1955493-65-8) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for developing new therapeutic agents. As research continues to uncover new applications for this molecule，it is likely to play an increasingly important role in the fight against various diseases.